Low molecular weight MPEG-assisted organic synthesis†

Chemical Communications Pub Date: 2010-05-14 DOI: 10.1039/C0CC00415D

Abstract

A toolkit of low molecular weight MPEG-supported coupling agents (MIIDQ, MEDCI), reagents for the Mitsunobu reaction (MDEAD, MTPP), an alternative to diazomethane, and scavengers can be used in the solution-phase synthesis of amides, esters and ureas and are easily removed after use by solid-phase extraction (MSPE) using normal silica.

Graphical abstract: Low molecular weight MPEG-assisted organic synthesis
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